Cas no 2839156-39-5 (1-Methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile)

• Product Name: 1-Methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile
• CAS No: 2839156-39-5
• MF: C₆H₆F₃N
• MW: 149.113751888275
• CID: 5811161
• PubChem ID: 165897417
• Update Time: 2025-05-24

1-Methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2839156-39-5
• EN300-7130646
• SCHEMBL24867565
• 1-methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile
• 1-Methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile

• Inchi： 1S/C6H6F3N/c1-5(3-10)2-4(5)6(7,8)9/h4H,2H2,1H3
• InChI Key： NJKDCPVREBNWQW-UHFFFAOYSA-N
• SMILES： FC(C1CC1(C#N)C)(F)F

Computed Properties

• Exact Mass: 149.04523368g/mol
• Monoisotopic Mass: 149.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-Methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile

1-Methyl-2-(Trifluoromethyl)cyclopropane-1-Carbonitrile: A Comprehensive Overview

1-Methyl-2-(Trifluoromethyl)cyclopropane-1-Carbonitrile, also known by its CAS number 2839156-39-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique cyclopropane ring structure, has garnered attention due to its potential in organic synthesis, materials science, and drug discovery. The molecule's structure, which includes a methyl group, a trifluoromethyl group, and a nitrile functional group, endows it with distinctive chemical properties that make it valuable for both academic and industrial research.

The synthesis of 1-Methyl-2-(Trifluoromethyl)cyclopropane-1-Carbonitrile has been explored through various methodologies. Recent studies have focused on optimizing the reaction conditions to enhance yield and selectivity. For instance, researchers have employed transition metal catalysts to facilitate the formation of the cyclopropane ring, leveraging the reactivity of alkynes and alkenes under specific conditions. These advancements have not only improved the synthesis process but also opened new avenues for the exploration of similar compounds with tailored functionalities.

The structural uniqueness of this compound lies in its cyclopropane ring, which is known for its high strain energy. This feature makes it an attractive substrate for exploring ring-opening reactions, which are pivotal in organic synthesis. Recent findings have demonstrated that the trifluoromethyl group enhances the stability of the cyclopropane ring under certain reaction conditions, making it a robust platform for further chemical transformations. Additionally, the nitrile group provides sites for nucleophilic attacks, enabling the construction of complex molecules with precision.

In terms of applications, 1-Methyl-2-(Trifluoromethyl)cyclopropane-1-Carbonitrile has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the development of materials with enhanced mechanical and thermal properties. Furthermore, in the field of drug discovery, this compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications.

Recent research has also highlighted the role of this compound in asymmetric synthesis. By incorporating chiral auxiliaries or using enantioselective catalysts, chemists have successfully synthesized enantiomerically enriched derivatives of 1-Methyl-2-(Trifluoromethyl)cyclopropane-1-Carbonitrile. These enantiomers are particularly useful in pharmacology, where stereochemistry plays a critical role in determining biological activity.

The study of 1-Methyl-2-(Trifluoromethyl)cyclopropane-1-Carbonitrile continues to evolve with advancements in computational chemistry and experimental techniques. Computational models have provided deeper insights into the electronic structure and reactivity of this compound, guiding experimentalists toward more efficient synthetic routes and novel applications.

In conclusion, 1-Methyl-2-(Trifluoromethyl)cyclopropane-1-Carbonitrile, with its unique structure and diverse functional groups, remains a focal point in contemporary chemical research. Its potential applications span across multiple disciplines, making it an essential compound for both academic exploration and industrial innovation.